Cas no 2228082-11-7 (methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate
• CAS No: 2228082-11-7
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6172927
• PubChem ID: 165862120
• Update Time: 2025-10-29

methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate
• methyl 2-amino-3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-3-methylbutanoate
• 2228082-11-7
• EN300-1884527

• Inchi： 1S/C18H28N2O4/c1-11-10-12(18(5,6)14(19)15(21)23-7)8-9-13(11)20-16(22)24-17(2,3)4/h8-10,14H,19H2,1-7H3,(H,20,22)
• InChI Key： XZZSCYKUXGYJNR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate

Comprehensive Overview of Methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate (CAS No. 2228082-11-7)

Methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate (CAS No. 2228082-11-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This ester derivative, characterized by its tert-butoxycarbonyl (Boc) protecting group and methyl ester functionality, is widely utilized in peptide synthesis and drug development. Its unique structure, combining an amino acid backbone with aromatic and aliphatic substituents, makes it a valuable intermediate for constructing complex molecules.

The compound's CAS No. 2228082-11-7 is often searched in academic and industrial databases due to its relevance in protease inhibitor design and small-molecule therapeutics. Researchers are particularly interested in its potential applications for targeting enzyme-mediated pathways, a hot topic in the context of precision medicine and personalized therapeutics. The Boc-protected amine group ensures stability during synthetic processes, while the methyl ester moiety facilitates further derivatization, aligning with modern green chemistry principles by minimizing harsh reaction conditions.

In recent years, the demand for high-purity intermediates like methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry workflows makes it a versatile building block. Notably, the compound's 3-methylphenyl ring contributes to enhanced lipophilicity, a property critical for improving bioavailability in drug candidates—a frequent search query among pharmacologists.

From an analytical perspective, CAS No. 2228082-11-7 is characterized by techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring rigorous quality control. The compound's stability under ambient storage conditions and compatibility with automated synthesis platforms further elevate its utility in high-throughput screening (HTS) campaigns. These attributes resonate with the growing trend of AI-driven drug discovery, where reliable chemical inputs are paramount.

Beyond pharmaceuticals, methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate finds niche applications in material science, particularly in designing bioactive coatings and polymeric scaffolds. Its bifunctional nature allows covalent attachment to surfaces, a feature explored in biosensor development—a trending topic in wearable health technology. This interdisciplinary relevance underscores why searches for "Boc-protected amino acid esters" and "multifunctional synthetic intermediates" frequently include this compound.

In summary, methyl 2-amino-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-methylbutanoate (CAS No. 2228082-11-7) exemplifies the convergence of synthetic innovation and applied research. Its role in addressing challenges like drug resistance and selective enzyme modulation positions it at the forefront of contemporary chemical exploration. As the scientific community prioritizes sustainable methodologies and structure-activity relationships (SAR), this compound will likely remain a focal point for both academic and industrial investigations.